Cas no 944902-34-5 (4-(Chloromethyl)-2-(methylthio)pyrimidine)

• Product Name: 4-(Chloromethyl)-2-(methylthio)pyrimidine
• CAS No: 944902-34-5
• MF: C₆H₇ClN₂S
• MW: 174.651178598404
• CID: 1095255
• PubChem ID: 55263439
• Update Time: 2025-04-20

4-(Chloromethyl)-2-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(methylthio)pyrimidine
• 4-(chloromethyl)-2-methylsulfanylpyrimidine
• 944902-34-5
• AB58948
• DTXSID501271017
• AKOS006304360
• FT-0748247
• SCHEMBL1881628
• LGQWXVFWJYLQFT-UHFFFAOYSA-N
• DB-079931
• MFCD10697080

• Inchi： 1S/C6H7ClN2S/c1-10-6-8-3-2-5(4-7)9-6/h2-3H,4H2,1H3
• InChI Key： LGQWXVFWJYLQFT-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(N=1)SC

Computed Properties

• Exact Mass: 174.0018471g/mol
• Monoisotopic Mass: 174.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.1Ų